Cas no 84839-91-8 (3-(2-Methylphenyl)propiophenone)

• Product Name: 3-(2-Methylphenyl)propiophenone
• CAS No: 84839-91-8
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• CID: 989685
• PubChem ID: 12828073
• Update Time: 2025-06-27

3-(2-Methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)-1-phenylpropan-1-one
• 3-(2-METHYLPHENYL)PROPIOPHENONE
• 1-phenyl-3-o-tolylpropan-1-one
• 1-Propanone,3-(2-methylphenyl)-1-phenyl
• 84839-91-8
• DTXSID10510908
• AKOS009390993
• MFCD03842961
• 3-(2-Methylphenyl)propiophenone

• MDL： MFCD03842961
• Inchi： 1S/C16H16O/c1-13-7-5-6-8-14(13)11-12-16(17)15-9-3-2-4-10-15/h2-10H,11-12H2,1H3
• InChI Key： NLXWIEOJEBAXRH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 224.12000
• Monoisotopic Mass: 224.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.045
• Boiling Point: 371°C at 760 mmHg
• Flash Point: 161.2°C
• Refractive Index: 1.568
• PSA: 17.07000
• LogP: 3.81050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(2-Methylphenyl)propiophenone

Comprehensive Overview of 3-(2-Methylphenyl)propiophenone (CAS No. 84839-91-8)

3-(2-Methylphenyl)propiophenone, with the CAS number 84839-91-8, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a propiophenone moiety substituted with a 2-methylphenyl group. The chemical formula of 3-(2-Methylphenyl)propiophenone is C₁₅H₁₄O, and it has a molecular weight of approximately 206.27 g/mol.

The synthesis of 3-(2-Methylphenyl)propiophenone can be achieved through various methodologies, including the condensation of 2-methylbenzaldehyde with propiophenone in the presence of a suitable catalyst. This reaction pathway is well-documented in the literature and has been optimized to achieve high yields and purity levels. The compound's physical properties, such as its melting point (75-77°C) and boiling point (310°C), make it suitable for a wide range of applications in both academic and industrial settings.

In the realm of pharmaceutical research, 3-(2-Methylphenyl)propiophenone has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have explored its biological activities, including its potential as an anti-inflammatory agent and its effects on various cellular pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3-(2-Methylphenyl)propiophenone exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages.

Beyond its anti-inflammatory potential, 3-(2-Methylphenyl)propiophenone has also been investigated for its role in modulating enzyme activities. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively inhibit the activity of cyclooxygenase (COX), an enzyme involved in the synthesis of prostaglandins, which are key mediators of inflammation and pain. This finding suggests that 3-(2-Methylphenyl)propiophenone could be a valuable candidate for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles.

In addition to its pharmaceutical applications, 3-(2-Methylphenyl)propiophenone has found utility in organic synthesis as a building block for more complex molecules. Its reactivity and functional group versatility make it an attractive starting material for the synthesis of various heterocyclic compounds and other bioactive molecules. For example, a study published in Organic Letters in 2019 described a novel method for the synthesis of substituted indoles using 3-(2-Methylphenyl)propiophenone as a key intermediate.

The environmental impact and safety profile of 3-(2-Methylphenyl)propiophenone are also important considerations for its widespread use. Toxicological studies have shown that this compound exhibits low toxicity at typical exposure levels, making it suitable for use in laboratory settings and industrial processes. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety and minimize environmental impact.

In conclusion, 3-(2-Methylphenyl)propiophenone (CAS No. 84839-91-8) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an intriguing subject for further investigation and development. As research continues to uncover new properties and potential applications, 3-(2-Methylphenyl)propiophenone is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.